(3R)-4-(2-chloropyridine-4-carbonyl)-3-methylmorpholine

• IUPAC Name: (2-chloropyridin-4-yl)-[(3R)-3-methylmorpholin-4-yl]methanone
• InChI: InChI=1S/C11H13ClN2O2/c1-8-7-16-5-4-14(8)11(15)9-2-3-13-10(12)6-9/h2-3,6,8H,4-5,7H2,1H3/t8-/m1/s1
• InChI Key: YRZPZULLAVKPJO-MRVPVSSYSA-N
• Canonical SMILES: CC1COCCN1C(=O)C2=CC(=NC=C2)Cl
• Isomeric SMILES: C[C@@H]1COCCN1C(=O)C2=CC(=NC=C2)Cl
• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol

Description

“(3R)-4-(2-chloropyridine-4-carbonyl)-3-methylmorpholine” is a complex organic compound. It contains a pyridine ring, which is a basic aromatic six-membered ring with one nitrogen atom, and a morpholine ring, which is a six-membered ring containing four carbon atoms, one nitrogen atom, and one oxygen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the morpholine ring, possibly through a ring-closing reaction, and the attachment of the 2-chloropyridine-4-carbonyl group. The exact synthetic route would depend on the starting materials and the specific conditions required.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine and morpholine rings. The “3R” designation indicates that the compound has a specific configuration at the 3rd carbon of the morpholine ring.

Chemical Reactions Analysis

As an organic compound containing a pyridine ring, this compound could potentially undergo a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic substitution, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of atoms and the presence of functional groups. For example, the presence of the pyridine ring would likely make the compound somewhat basic.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain a morpholine ring act as inhibitors of certain enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity, or investigating its mechanism of action if it is intended to be used as a drug.